Cas no 105799-69-7 (4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde)

• Product Name: 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde
• CAS No: 105799-69-7
• MF: C₁₀H₆ClFO₂
• MW: 212.604845523834
• MDL: MFCD00084953
• CID: 135505
• PubChem ID: 24878706
• Update Time: 2025-05-24

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde
• 2H-1-Benzopyran-3-carboxaldehyde,4-chloro-6-fluoro-
• 4-Chloro-6-Fluoro-2H-1-Benzopyran-3-Carboxaldehyde
• TIMTEC-BB SBB003422
• Chlorofluorobenzopyrancarboxaldehyde
• 4-Chloro-6-fluoro-(2H)-benzopyran-3-]
• 4-CHLORO-6-FLUORO-2H-BENZOPYRAN-3-CARBOX
• 4-CHLORO-6-FLUORO-2H-BENZOPYRAN-3-CARBOXALDEHYDE
• 4-Chloro-6-fluoro-2H-benzopyran-3-carboxaldehyde97%
• 4-Chloro-6-fluoro-2H-benzopyran-3-carboxaldehyde 97%
• 4-Chloro-6-fluoro-2H-1-benzopyran-3-carbaldehyde
• FT-0618129
• AKOS015850220
• A801319
• EN300-7409309
• MFCD00084953
• J-001481
• Z1269119862
• Boronic acid, B-(1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinyl)-
• 4-Chloro-6-fluoro-2H-benzopyran-3-carboxaldehyde, 97%
• DTXSID50353194
• PS-10633
• CS-0316699
• 105799-69-7
• C10H6ClFO2
• DB-040657

• MDL： MFCD00084953
• Inchi： 1S/C10H6ClFO2/c11-10-6(4-13)5-14-9-2-1-7(12)3-8(9)10/h1-4H,5H2
• InChI Key： RBLLNXBYFXPIPW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)COC2C=CC(=CC=21)F

Computed Properties

• Exact Mass: 212.00400
• Monoisotopic Mass: 212.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9

Experimental Properties

• Color/Form: solid
• Density: 1.42
• Melting Point: 84-88 °C (lit.)
• Boiling Point: 332.6 °C at 760 mmHg
• Flash Point: 154.4 °C
• Refractive Index: 1.579
• PSA: 26.30000
• LogP: 2.36690
• Solubility: Not determined

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Additional information on 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde (CAS No. 105799-69-7): A Comprehensive Overview

4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde, identified by the CAS registry number 105799-69-7, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the chromene family, which is a class of aromatic compounds characterized by a benzopyran structure. The presence of chlorine and fluorine substituents at specific positions on the chromene ring imparts unique electronic and steric properties, making it a valuable molecule for various applications.

The molecular structure of 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde consists of a chromene core with a carbonyl group at the 3-position and halogen substituents at the 4 and 6 positions. This arrangement creates a conjugated system that enhances its stability and reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive molecules, particularly in drug discovery programs targeting cancer and neurodegenerative diseases.

One of the most notable aspects of this compound is its ability to participate in various chemical reactions, such as cycloaddition reactions and nucleophilic additions, due to its electron-deficient carbonyl group. Researchers have exploited these properties to develop novel synthetic pathways for complex organic molecules. For instance, a study published in Nature Communications demonstrated how this compound can be used as a building block for constructing polycyclic frameworks with potential anti-tumor activity.

In terms of physical properties, 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde exhibits a melting point of approximately 185°C and is soluble in common organic solvents like dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential application in optoelectronic materials. Recent advancements in computational chemistry have allowed scientists to predict its electronic properties with high accuracy, further aiding its integration into material science research.

The synthesis of this compound typically involves multi-step processes, including Friedländer annulation reactions or oxidative cyclizations, depending on the starting materials used. A recent breakthrough reported in Angewandte Chemie described an efficient enantioselective synthesis method that utilizes organocatalysts to achieve high yields and enantiomeric excesses. This development has significant implications for the pharmaceutical industry, where chirality plays a critical role in drug efficacy.

Beyond its role as an intermediate in organic synthesis, 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde has also been explored for its biological activities. Preclinical studies have shown that it exhibits moderate anti-inflammatory and antioxidant properties, making it a candidate for further investigation in therapeutic applications. Additionally, its ability to interact with specific protein targets has been leveraged in drug design efforts aimed at treating chronic diseases such as Alzheimer's and Parkinson's.

In conclusion, 4-Chloro-6-fluoro-2H-chromene-3-carbaldehyde (CAS No. 105799-69-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, reactivity, and biological properties continue to drive innovative research directions. As advancements in synthetic methodologies and computational modeling techniques unfold, this compound is poised to play an even more significant role in shaping future discoveries in chemistry and beyond.